Cas no 192944-53-9 (Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate)
192944-53-9 structure
Product Name:Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
CAS No:192944-53-9
MF:C13H14N2O3
MW:246.261863231659
CID:2108645
Update Time:2023-08-03
Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
- VDRCYOOQHVDCBT-UHFFFAOYSA-N
- Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
-
- Inchi: 1S/C13H14N2O3/c1-2-18-13(17)10-4-5-12-11(8-10)9-14-15(12)6-3-7-16/h4-5,7-9H,2-3,6H2,1H3
- InChI Key: VDRCYOOQHVDCBT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC2=C(C=NN2CCC=O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 309
- Topological Polar Surface Area: 61.2
Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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